(Z)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide
• InChI: InChI=1S/C23H25N5O2/c1-17-13-19(18(2)28(17)21-5-7-22(30-3)8-6-21)14-20(15-24)23(29)26-9-4-11-27-12-10-25-16-27/h5-8,10,12-14,16H,4,9,11H2,1-3H3,(H,26,29)/b20-14-
• InChI Key: AZUCVFDVGFKSBJ-ZHZULCJRSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)C=C(C#N)C(=O)NCCCN3C=CN=C3
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)/C=C(/C#N)\C(=O)NCCCN3C=CN=C3
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol
• CAS No.: 1287422-06-3

Description

(Z)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide is a useful research compound. Its molecular formula is C23H25N5O2 and its molecular weight is 403.486. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Researchers have developed methods for synthesizing novel heterocycles that exhibit significant antimicrobial and antiproliferative activities. For instance, Fahim et al. (2021) investigated the reaction of enaminone with nitrogen nucleophiles to afford derivatives with promising antimicrobial and in vitro anticancer activity against HepG2 and MCF-7 cell lines (Fahim, Tolan, Awad, & Ismael, 2021). This study emphasizes the compound's utility in generating heterocyclic compounds with significant biological activities.

Enhancement of Cellular Uptake

Modifications to the hairpin structures of Pyrrole–Imidazole (Py–Im) hairpin polyamides, which are sequence-specific DNA-binding oligomers, have shown to enhance cellular uptake and biological activity. Meier, Montgomery, and Dervan (2012) demonstrated that introducing an aryl group at the turn of these polyamides can significantly increase their nuclear uptake, thereby potentiating their biological effects (Meier, Montgomery, & Dervan, 2012).

Anticonvulsant Activity

The compound's derivatives have also been studied for their potential anticonvulsant activity. Aktürk et al. (2002) synthesized omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, identifying compounds with promising activity against seizures induced by maximal electroshock (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Anti-Tuberculosis Agents

The green synthesis of novel compounds targeting M. tuberculosis was described by Anusha et al. (2015), highlighting the antimycobacterial activity of 6-(adamantan-1-yl)-2-substituted-imidazo[2,1-b][1,3,4]thiadiazoles, with some compounds showing potent inhibitory activity comparable to standard drugs (Anusha, Baburajeev, Mohan, Mathai, Rangappa, Mohan, Chandra, Paricharak, Mervin, Fuchs, Mahedra, Bender, Basappa, & Rangappa, 2015).